4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile

• IUPAC Name: 4-[(3-iodophenyl)methoxy]-3-methoxybenzonitrile
• InChI: InChI=1S/C15H12INO2/c1-18-15-8-11(9-17)5-6-14(15)19-10-12-3-2-4-13(16)7-12/h2-8H,10H2,1H3
• InChI Key: LUJGWNNYYQXJEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C#N)OCC2=CC(=CC=C2)I
• Molecular Formula: C15H12INO2
• Molecular Weight: 365.16 g/mol

Description

4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile, also known as IBOMe, is a research chemical that belongs to the family of benzodioxole derivatives. It has been widely used in scientific research for its potential therapeutic properties and its ability to interact with the central nervous system.

Mechanism of Action

The exact mechanism of action of 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile is not fully understood, but it is believed to interact with the serotonin and dopamine receptors in the brain. It has been found to act as a partial agonist at the 5-HT2A serotonin receptor, which is involved in the regulation of mood, cognition, and perception. 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has also been found to increase the release of dopamine in the brain, which is associated with reward and pleasure.
Biochemical and Physiological Effects
4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has been found to produce a range of biochemical and physiological effects in animal models and in vitro studies. It has been found to increase neuronal activity in the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory. 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has also been found to increase the release of certain neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in mood regulation and reward processing.

Advantages and Limitations for Lab Experiments

4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has several advantages for lab experiments, including its high potency and selectivity for certain receptors, which allows for precise manipulation of the central nervous system. It is also relatively easy to synthesize and purify, which makes it a cost-effective research tool. However, 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has several limitations, including its potential toxicity and lack of clinical data on its safety and efficacy.

Future Directions

There are several future directions for research on 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile, including its potential use in the treatment of various neurological and psychiatric disorders. Further studies are needed to determine the optimal dose and duration of treatment, as well as the potential side effects and long-term safety of 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile. Additionally, more research is needed to understand the mechanism of action of 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile and its interactions with other neurotransmitter systems in the brain. Overall, 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has shown promising results in preclinical studies and has the potential to be a valuable tool in the development of new therapies for neurological and psychiatric disorders.

Scientific Research Applications

4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has been extensively studied for its potential therapeutic properties in the treatment of various neurological and psychiatric disorders. It has shown promising results in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). 4-[(3-iodobenzyl)oxy]-3-methoxybenzonitrile has also been studied for its potential use in the treatment of addiction, as it has been found to reduce drug-seeking behavior in animal models.